Cas no 861578-31-6 (2-chloro-3-methylquinoline-4-carboxylic acid)

• Product Name: 2-chloro-3-methylquinoline-4-carboxylic acid
• CAS No: 861578-31-6
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD33031869
• CID: 1080277
• PubChem ID: 88320426
• Update Time: 2025-04-20

2-chloro-3-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methyl-4-quinolinecarboxylic acid
• 2-chloro-3-methylquinoline-4-carboxylic acid
• EN300-314567
• SCHEMBL8545852
• Z2671121699
• 861578-31-6
• DB-302964

• MDL： MFCD33031869
• Inchi： 1S/C11H8ClNO2/c1-6-9(11(14)15)7-4-2-3-5-8(7)13-10(6)12/h2-5H,1H3,(H,14,15)
• InChI Key： FUKHTUIKAKDTBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids